Cas no 2089671-90-7 ((R)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE HCL)

• Product Name: (R)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE HCL
• CAS No: 2089671-90-7
• MF: C₇H₇Cl₂F₃N₂
• MW: 247.045089960098
• CID: 5742229
• PubChem ID: 145708876
• Update Time: 2023-11-11

(R)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE HCL Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE HCL
• 2089671-90-7
• (R)-1-(2-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-amine hydrochloride
• (R)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINEHCL
• 4-Pyridinemethanamine, 2-chloro-α-(trifluoromethyl)-, hydrochloride (1:1), (αR)-

• Inchi： 1S/C7H6ClF3N2.ClH/c8-5-3-4(1-2-13-5)6(12)7(9,10)11;/h1-3,6H,12H2;1H/t6-;/m1./s1
• InChI Key： YDZBYQNUUCHEDY-FYZOBXCZSA-N
• SMILES： ClC1C=C(C=CN=1)[C@H](C(F)(F)F)N.Cl

Computed Properties

• Exact Mass: 245.9938381g/mol
• Monoisotopic Mass: 245.9938381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų